Cas no 149-91-7 (Gallic acid)

• Product Name: Gallic acid
• CAS No: 149-91-7
• MF: C₇H₆O₅
• MW: 170.119542598724
• MDL: MFCD00002510
• CID: 36587
• PubChem ID: 24895304
• Update Time: 2025-08-05

Gallic acid Chemical and Physical Properties

Names and Identifiers

• Gallic acid
• 3,4,5-TRIHYDROXYBENZOIC ACID
• 3,4,5-TRIOXYBENZOIC ACID
• AKOS 214-65
• BETZ 0276
• GALLIC ACID-1-HYDRATE
• RARECHEM AL BE 0070
• TIMTEC-BB SBB008781
• 3,4,5-trihydroxy-benzoicaci
• gallic
• Gallussaure
• Kyselina 3,4,5-trihydroxybenzoova
• Kyselina gallova
• 3,4,5-Trihydroxybezoic acid
• Gallic acid (Monohydrate or Anhydrous)
• Benzoic acid, 3,4,5-trihydroxy-
• 3,4,5-trihydroxybenzoic acid, anhydrous
• GALLIC ACID- CHINESE
• 2-Deoxy-2-thioarachidonoylphosphatidylcholine
• Gallic acid (Monohydrate or Anhydrous) (3,4,5-Trihydroxybenzoic acid )
• Gallic acid monohydrate
• GALLIC ACID(AS)
• GALLIC ACID(P)
• GALLIC ACID(P) PrintBack
• GALLIC ACID, NATURAL STANDARD
• Gallic acid
• 3,4,5-trihydroxybenzenoic Acid
• Galloyl alcohol
• graphite oxide
• graphitic acid
• Pyrogallol-5-carboxylic acid
• [ "3", "4", "5-Trihydroxybenzoic acid" ]
• Gallic acid 0
• 3
• kyselinagallova
• gallate
• Gallic acid, tech.
• GALOP
• 3,4,5-Trihydroxybenzoate
• Kyselina gallova [Czech]
• Gallic acid polymer
• Gallicum acidum
• GALLIC ACID ANHYDROUS
• Kyselina 3,4,5-trihydroxybenzoova [Czech]
• LNTHITQWFMADLM-UHFFF
• 5995-86-8
• "Gallic acid
• ConMedNP.2888
• ConMedNP.2889
• Dataset-S1.2
• ConMedNP.2887
• Gallic_acid
• 149-91-7
• GALLIC ACID Gallic acid Gallic acid, tech. 3,4,5-Trihydroxybenzoic acid WLN: QVR CQ DQ EQ Benzoic acid, 3,4,5-trihydroxy-

• MDL： MFCD00002510
• Inchi： 1S/C7H6O5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,8-10H,(H,11,12)
• InChI Key： LNTHITQWFMADLM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(O)C(O)=C(O)C=1)=O
• BRN： 2050274

Computed Properties

• Exact Mass: 170.02200
• Monoisotopic Mass: 170.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 0.7
• Topological Polar Surface Area: 98
• Molecular Weight: 170.12

Experimental Properties

• Color/Form: Powder
• Density: 1.694
• Melting Point: 251 °C (dec.) (lit.)
• Boiling Point: 501.1°C at 760 mmHg
• Flash Point: 271 °C
• Refractive Index: 1.5690 (estimate)
• Solubility: Sparingly soluble (NTP, 1992)
• Water Partition Coefficient: 12 g/L cold water
• Stability/Shelf Life: Stability Stable, but may discolour upon exposure to light. Hygroscopic. Incompatible with strong oxidizing agents, strong bases, acid chlorides, acid anhydrides.
• PSA: 97.99000
• LogP: 0.50160
• Sensitiveness: Sensitive to light and humidity
• Solubility: Soluble in hot water, ether, ethanol, acetone and glycerol, insoluble in cold water, insoluble in benzene and chloroform.
• pka: 4.41(at 25℃)
• Merck: 14,4345

Gallic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：8-9-23
• RTECS：LW7525000
• Hazardous Material Identification：
• Toxicity：LD50 in rabbits (g/kg): 5.0 orally (Dollahite)
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

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